Cas no 1864059-18-6 (Cycloheptyl(pyridin-4-yl)methanamine hydrochloride)

• Product Name: Cycloheptyl(pyridin-4-yl)methanamine hydrochloride
• CAS No: 1864059-18-6
• MF: C₁₃H₂₁ClN₂
• MW: 240.772242307663
• CID: 5719729
• PubChem ID: 86263124
• Update Time: 2025-11-01

Cycloheptyl(pyridin-4-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-241028
• cycloheptyl(pyridin-4-yl)methanamine hydrochloride
• 1864059-18-6
• AKOS026747799
• F2167-2181
• cycloheptyl(pyridin-4-yl)methanamine;hydrochloride
• Cycloheptyl(pyridin-4-yl)methanamine hydrochloride

• Inchi： 1S/C13H20N2.ClH/c14-13(12-7-9-15-10-8-12)11-5-3-1-2-4-6-11;/h7-11,13H,1-6,14H2;1H
• InChI Key： LKQOQJSZFSOKCR-UHFFFAOYSA-N
• SMILES： Cl.NC(C1C=CN=CC=1)C1CCCCCC1

Computed Properties

• Exact Mass: 240.1393264g/mol
• Monoisotopic Mass: 240.1393264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Cycloheptyl(pyridin-4-yl)methanamine hydrochloride

Cycloheptyl(pyridin-4-yl)methanamine Hydrochloride: A Comprehensive Overview

Cycloheptyl(pyridin-4-yl)methanamine hydrochloride (CAS No. 1864059-18-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and medicinal chemistry. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to Cycloheptyl(pyridin-4-yl)methanamine hydrochloride.

Chemical Structure and Properties

Cycloheptyl(pyridin-4-yl)methanamine hydrochloride is a derivative of cycloheptylamine and pyridine. Its molecular formula is C₁₃H₁₈N₂·HCl, and it has a molecular weight of 230.75 g/mol. The compound features a cycloheptyl ring attached to a pyridine ring via a methylene bridge, with an amine group on the cycloheptyl ring. The hydrochloride salt form enhances its solubility in water and other polar solvents, making it more suitable for various applications in pharmaceutical research.

The physical properties of Cycloheptyl(pyridin-4-yl)methanamine hydrochloride include a melting point of approximately 180-182°C and a boiling point that is not typically reported due to its thermal instability at high temperatures. The compound is stable under normal laboratory conditions but should be stored in a dry, cool place to prevent degradation.

Synthesis Methods

The synthesis of Cycloheptyl(pyridin-4-yl)methanamine hydrochloride can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of cycloheptylamine with 4-chloromethylpyridine hydrochloride in the presence of a base such as sodium hydroxide or potassium carbonate. This reaction typically proceeds via nucleophilic substitution, forming the desired product with high yield and purity.

An alternative approach involves the use of transition metal-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling or the Buchwald-Hartwig amination. These methods offer greater control over the reaction conditions and can be used to synthesize more complex derivatives of Cycloheptyl(pyridin-4-yl)methanamine hydrochloride.

Biological Activities and Applications

Cycloheptyl(pyridin-4-yl)methanamine hydrochloride has shown promising biological activities in various preclinical studies. One of its key applications is as a ligand for G protein-coupled receptors (GPCRs), particularly those involved in neurotransmission and pain modulation. Research has demonstrated that this compound can act as an agonist or antagonist for specific GPCRs, making it a valuable tool for studying receptor function and developing novel therapeutic agents.

In addition to its GPCR-related activities, Cycloheptyl(pyridin-4-yl)methanamine hydrochloride has been investigated for its potential as an anti-inflammatory agent. Studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases.

Recent Research Advancements

The field of medicinal chemistry has seen significant advancements in recent years, with numerous studies focusing on the development of new compounds with improved pharmacological profiles. One notable study published in the Journal of Medicinal Chemistry explored the use of Cycloheptyl(pyridin-4-yl)methanamine hydrochloride as a lead compound for developing selective serotonin reuptake inhibitors (SSRIs). The researchers found that by modifying the substituents on the cycloheptyl ring, they could enhance the selectivity and potency of the compound against serotonin transporters.

Another study published in Bioorganic & Medicinal Chemistry Letters investigated the antiviral properties of Cycloheptyl(pyridin-4-yl)methanamine hydrochloride. The results showed that this compound exhibited potent antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to its ability to interfere with viral replication processes.

Conclusion

Cycloheptyl(pyridin-4-yl)methanamine hydrochloride (CAS No. 1864059-18-6) is a multifaceted compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, paving the way for innovative therapeutic strategies.